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Compound of Interest

Compound Name: 5-Bromo-2,3-dichloropyridine

Cat. No.: B1281206

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 2,3-dichloropyridine scaffold is a crucial building block in medicinal chemistry
and agrochemical research. The introduction of various substituents at the 5-position allows for
the modulation of physicochemical properties and biological activity, leading to the
development of novel therapeutic agents and other functional molecules.[1][2] These
derivatives are often key intermediates in the synthesis of complex organic molecules.[1] This
document provides detailed protocols for the synthesis of key 5-substituted-2,3-dichloropyridine
intermediates and outlines versatile methods for further functionalization through modern cross-
coupling reactions.

General Synthetic Strategies
The preparation of 5-substituted-2,3-dichloropyridine derivatives can be approached via two
main strategies:

o Direct functionalization of the 2,3-dichloropyridine core.

e Functionalization of a pre-substituted pyridine ring followed by chlorination or other
modifications.

A common and highly effective approach involves the use of a key intermediate, 5-bromo-2,3-
dichloropyridine, which serves as a versatile precursor for various palladium-catalyzed cross-
coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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